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Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061 Get Quote

Essential Safety and Handling Guide for Vinyl
Octanoate
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and logistical procedures for the handling and disposal of Vinyl octanoate.

It is intended for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment. Adherence to these guidelines is critical to mitigate risks associated

with this chemical.

Hazard Identification
Vinyl octanoate is a combustible liquid that can cause significant irritation. Key hazards

identified include:

Skin Irritation: Causes skin irritation upon contact.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Flammability: Classified as a combustible liquid. It is also considered toxic by inhalation and

flammable.
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The selection of appropriate PPE is the primary defense against exposure. The required level

of protection depends on the specific laboratory procedure being performed.

Scenario
Eye & Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine

Laboratory Use

Safety glasses

with side shields

or chemical

safety goggles.

Chemical-

resistant gloves

(e.g., Nitrile

rubber).

Standard

laboratory coat

worn over long

pants and

closed-toe

shoes.

Not required if

handled within a

certified chemical

fume hood.

Large Volume

Transfers or

Splash Potential

Tight-sealing

chemical safety

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves

(e.g., Viton™,

Nitrile).

Chemical-

resistant apron

or coveralls over

a lab coat.

Not required if

handled within a

certified chemical

fume hood.

Spill Cleanup &

Emergencies

Tight-sealing

chemical safety

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Full chemical-

resistant suit or

coveralls.

An appropriate

NIOSH-approved

respirator with

organic vapor

cartridges may

be required if

ventilation is

inadequate or in

the event of a

large spill.

Quantitative and Safety Data
The following table summarizes key physical, chemical, and safety data for Vinyl octanoate.
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Property Value

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol

CAS Number 818-44-0

Appearance Liquid

Hazards
Skin Irritant, Eye Irritant, Respiratory Irritant,

Combustible Liquid

Storage Temperature Refrigerated

Exposure Limits (OSHA PEL / ACGIH TLV)
No specific exposure limits have been

established. All contact should be minimized.

Operational Plans: Handling and Storage
Proper handling procedures are essential to minimize exposure and prevent accidents.

Pre-Handling Protocol
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Locate Safety Equipment: Identify the location of the nearest safety shower, eyewash

station, fire extinguisher, and spill kit.

Verify Engineering Controls: Ensure the chemical fume hood is operational and has a current

certification.

Inspect PPE: Check all personal protective equipment for integrity and cleanliness before

use.

Safe Handling Protocol
Work in a Fume Hood: Conduct all procedures involving the transfer and manipulation of

Vinyl octanoate inside a certified chemical fume hood to minimize inhalation exposure.
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Avoid Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use

non-sparking tools and take precautionary measures against static discharge.

Prevent Contact: Avoid all direct contact with skin and eyes and prevent inhalation of vapors.

Storage: Store containers in a cool, well-ventilated place. Keep containers tightly closed and

refrigerated as recommended.

Emergency and Disposal Plans
Immediate and appropriate action is necessary in the event of an emergency.

Spill Management Protocol
Minor Spills (inside a fume hood):

Alert personnel in the immediate area.

Use a spill kit with an inert absorbent material (e.g., clay, sand) to contain and absorb the

liquid.

Carefully collect the absorbed material into a designated, labeled hazardous waste

container.

Decontaminate the spill area according to your institution's procedures.

Major Spills:

Evacuate the area immediately and restrict access.

Alert others and activate the fire alarm if necessary.

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team.

Provide details of the spilled chemical to emergency responders.

First-Aid Measures
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Waste Disposal Plan
Segregation: Collect all Vinyl octanoate waste, including contaminated absorbent materials

and empty containers, in a dedicated, properly labeled hazardous waste container. The

container must be compatible with the chemical.

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials and ignition sources. Do not fill liquid waste containers to more than

75% capacity to allow for vapor expansion.

Disposal: Follow your institution's specific procedures for hazardous waste pickup and

disposal. Do not dispose of Vinyl octanoate in the general trash or down the drain.

Procedural Workflow Diagram
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Vinyl Octanoate: Safe Handling and Emergency Workflow

1. Pre-Handling Preparation

2. Safe Handling Procedure

3. Emergency Response

Conduct Risk
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Verify Fume Hood
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Fume Hood

Perform Experiment
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for Disposal

Incident Occurs?

Potential
Incident

End of Procedure

Evacuate & Alert
(if necessary)

Spill

Remove from
Exposure

Exposure

Contain & Absorb
Spill

Collect for
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Administer First Aid
(Eyewash/Shower)

Seek Medical
Attention

Click to download full resolution via product page

Caption: Workflow for handling Vinyl octanoate and responding to potential incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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